- Intensification of cyclohexanone purification stage from impurities in caprolactam production using phase transfer catalysisRussian Journal of Applied Chemistry, 2014, 87(7), 899-903,
Cas no 108-93-0 (Cyclohexanol)
Cyclohexanol structure
Cyclohexanol Properties
Names and Identifiers
-
- Cyclohexanol
- CYCLOHEXYL ALCOHOL
- HEXAHYDROPHENOL
- HEXALIN
- HYDROXYCYCLOHEXANE
- 1-Cyclohexanol
- Adronal
- Adronol
- Anol
- Cicloesanolo
- Cyclohexane, hydroxy-
- cykloheksanol(polish)
- hexahydro-pheno
- Hydralin
- Hydrophenol
- Naxol
- Phenol, hexahydro-
- Cyclohexanol dehydrogenation catalyst (1101)
- CYCLOHEXANOL(AS) PrintBack
- Cykloheksanol
- NSC 403656
- Hexalin(alcohol)
- NSC 54711
- hexaline
- Cyclohexano
- Cykloheksanol [Polish]
- Cicloesanolo [Italian]
- Cyclohexanone cyclohexanol mixture
- Cyclohexan-1-ol
- HPXRVTGHNJAIIH-UHFFFAOYSA-N
- 8E7S519M3P
- Cyclohexanol, 98%
- CXL
- Cyclohexanols
- DSSTox_CID_1894
- DSSTox_RI
- Cyclohexanol,98%
- +Expand
-
- MFCD00003855
- HPXRVTGHNJAIIH-UHFFFAOYSA-N
- 1S/C6H12O/c7-6-4-2-1-3-5-6/h6-7H,1-5H2
- O([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
- 0906744
Computed Properties
- 100.08886
- 1
- 1
- 0
- 100.089
- 7
- 46.1
- 0
- 0
- 1
- 0
- 0
- 1
- 1.2
- nothing
- 0
- 20.2
Experimental Properties
- 1.31140
- 20.23
- 14,2725
- n20/D 1.465(lit.)
- 3.6 g/100 mL (20 ºC)
- 160-161 °C(lit.)
- 20-22 °C (lit.)
- 0.98 mmHg ( 25 °C)
- Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
- 40g/l
- 0.509
- It is colorless and transparent liquid with camphor smell at 25 ℃.
- 6.5 (40g/l, H2O, 20℃)
- Stable. Incompatible with oxidizing agents. Reacts violently with oxidizing agents such as hydrogen peroxide and nitric acid, even at room temperature, to form an explosive material. Hygroscopic. Combustible.
- Soluble in water, it can be miscible with alcohol, ether, carbon disulfide, acetone, chloroform, benzene, turpentine, aliphatic hydrocarbon, aromatic hydrocarbon, halogenated hydrocarbon, etc.
- Hygroscopic
- 0.948 g/mL at 25 °C(lit.)
Cyclohexanol Price
Cyclohexanol Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 157 - 158 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Isopropanol
1.2 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
- Sodium borohydride in reductive amination reactionsPharmaceutical Chemistry Journal (Translation of Khimiko-Farmatsevticheskii Zhurnal), 2000, 34(2), 76-78,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Water ; 200 min, 4 MPa, 473 K
Reference
Aqueous Phase Hydroalkylation and Hydrodeoxygenation of Phenol by Dual Functional Catalysts Comprised of Pd/C and H/La-BEA
ACS Catalysis,
2012,
2(12),
2714-2723
,
Cyclohexanol Preparation Products
- Methylcyclohexane (108-87-2)
- Cyclohexanol (108-93-0)
- pentane-1,5-diol (111-29-5)
- Pentanoic acid, hexylester (1117-59-5)
- Cyclohexyl valerate (1551-43-5)
- cyclohexyl butyrate (1551-44-6)
- 1-Butyl 6-hexyl hexanedioate (177738-29-3)
- 6-oxo-6-(pentyloxy)hexanoic acid (17961-10-3)
- Pentanedioic acid, monohexyl ester (20642-00-6)
- 1,1':1',1''-Tercyclohexane (23783-62-2)
- 1'-Hydroxy-[1,1'-bi(cyclohexan)]-2-one (28746-99-8)
- Cyclohexane,1,1'-oxybis- (4645-15-2)
- 1,3-Cyclohexanediol (504-01-8)
- amyl caproate (540-07-8)
- Cyclopentanecarboxylic acid, cyclohexyl ester (54808-55-8)
- Pentanedioic acid, monocyclohexyl ester (54812-71-4)
- [1,1'-BICYCLOHEXYL]-2,3'-DIONE (55265-34-4)
- cyclohexylcyclohexanone (56025-96-8)
- Cyclohexyl Propionate (6222-35-1)
- Cyclohexyl hexanoate (6243-10-3)
- 1,6-Hexanediol (629-11-8)
- 2-(cyclohex-1-en-1-yl)cyclohexan-1-ol (65181-96-6)
- 2-cyclohexylcyclohexan-1-ol (6531-86-8)
- Bisphenol Z (843-55-0)
- Cyclohexanamine,N,N-diethyl- (91-65-6)
- 1,1’-Bicyclohexyl (92-51-3)
- [1,1′-Bicyclohexyl]-1,2-diol (92789-32-7)
- cyclohex-2-en-1-one (930-68-7)
- Cyclohexane-1,2-diol (931-17-9)
- Pentyl cyclopentanecarboxylate (959026-72-3)
- Cyclopentanol (96-41-3)
- Butanedioic acid,1,4-dicyclohexyl ester (965-40-2)
Cyclohexanol Suppliers
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Cyclohexanol Related Literature
-
1. Unusual activation of 1-ethynyl-1-cyclohexanol by [RuCl(η5-C9H7)(PPh3)2]: synthesis and reactivity of the allenylidene derivative [Ru{CCC(C13H20)}(η5-C9H7)(PPh3)2][PF6]Victorio Cadierno,M. Pilar Gamasa,José Gimeno,Elena Lastra J. Chem. Soc. Dalton Trans. 1999 3235
-
Kenji Mishiro,Mengfei Wang,Saki Hirata,Takeshi Fuchigami,Kazuhiro Shiba,Seigo Kinuya,Kazuma Ogawa RSC Med. Chem. 2022 13 986
-
Aditya N. Khanvilkar,Ashutosh V. Bedekar Chem. Commun. 2018 54 11037
-
Gerald F. Manbeck,Mark C. Kohler,Meghan R. Porter,Robert A. Stockland Jr. Dalton Trans. 2011 40 12595
-
Norman Lu,Wei-Hsuan Chang,Wen-Han Tu,Chieh-Keng Li Chem. Commun. 2011 47 7227
-
Shigeyuki Yamada,Ken Tamamoto,Takumi Kida,Tomoyuki Asai,Takashi Ishihara,Tsutomu Konno Org. Biomol. Chem. 2017 15 9442
-
Lok Cee Chong,Vlad Stolojan,Gabriele Wagner,S. Ravi P. Silva,Richard J. Curry J. Mater. Chem. 2008 18 4808
-
8. Selective synthesis of 3-deoxy-5-hydroxy-1-amino-carbasugars as potential α-glucosidase inhibitorsChunfeng Jiang,Quan Liu,Jiaming Liu,Kaixuan Liu,Liangliang Tian,Mingfei Duan,Ying Wang,Zhufang Shen,Youjun Xu Org. Biomol. Chem. 2019 17 5381
-
D. Heulyn Jones,Stefano Bresciani,James P. Tellam,Justyna Wojno,Anthony W. J. Cooper,Alan R. Kennedy,Nicholas C. O. Tomkinson Org. Biomol. Chem. 2016 14 172
-
Aditya N. Khanvilkar,Sudeep G. Samanta,Ashutosh V. Bedekar Org. Biomol. Chem. 2019 17 2670
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